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Compound of Interest

Compound Name: Fmoc-N-Me-D-Met-OH

CAS No.: 1932384-22-9

Cat. No.: B1441348

Get Quote

Executive Summary
This guide outlines the proper disposal procedures for N-alpha-(9-

Fluorenylmethyloxycarbonyl)-N-alpha-methyl-D-methionine (Fmoc-N-Me-D-Met-OH). While the

pure substance is generally classified as low-hazard, its application in peptide synthesis often

couples it with hazardous solvents (DMF, DCM) and reactive scavengers.

Immediate Action Directive:

Pure Solid: Dispose of as Non-Regulated Chemical Waste (unless contaminated).

In Solution: Disposal is dictated by the solvent carrier (e.g., Halogenated vs. Non-

Halogenated).

Critical Segregation:NEVER mix Methionine derivatives with strong oxidizers (e.g., Nitric

Acid, Peroxides) due to exothermic oxidation risks at the thioether side chain.
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Before disposal, verify the material identity against the following parameters to ensure no

isomer confusion (e.g., L- vs D- forms).

Parameter Specification

Chemical Name Fmoc-N-Me-D-Met-OH

Synonyms N-Fmoc-N-methyl-D-methionine

CAS Number

Note: Specific CAS for N-Me-D-isomer is rare;

use 84000-12-4 (L-isomer) as surrogate for

hazard data.

Molecular Formula C₂₁H₂₃NO₄S

Molecular Weight 385.48 g/mol

Physical State White to off-white powder

GHS Classification
Not Classified as hazardous by OSHA HCS / EC

1272/2008.

Key Functional Groups Fmoc (Base-labile), Thioether (Oxidation prone).

Expert Insight: The "N-Methyl" modification increases steric hindrance, making this residue

more difficult to couple but does not significantly alter the disposal hazard profile compared to

standard Fmoc-Met-OH. The primary safety concern is the sulfur content, which can generate

noxious odors if incinerated improperly or mixed with acids.

Pre-Disposal: The Self-Validating Safety Check
To ensure a "Self-Validating System," perform the following three checks before moving the

container to waste storage. This prevents downstream accidents in bulking tanks.

The Oxidizer Check:

Why: The Methionine thioether side chain (

) reacts vigorously with oxidizers to form sulfoxides/sulfones.

Action: Confirm the waste stream is free of peroxides, permanganates, or nitric acid.
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The pH Check:

Why: Fmoc groups are base-labile (cleaved by piperidine/DBU). High pH waste streams

may degrade the compound, releasing the fluorene moiety, which can precipitate and clog

lines.

Action: Neutralize liquid waste to pH 6–8 if possible, or segregate into "Alkaline Organic"

waste.

The Odor Seal Check:

Why: Methionine degradation releases volatile sulfur compounds (mercaptans).

Action: Double-seal containers.[1] Use parafilm around caps.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Applicability: Unused powder in original vials or weighed excess.

Containerization: Keep in the original glass/plastic vial if possible.

Secondary Containment: Place the vial inside a clear, heavy-duty polyethylene bag

(minimum 4 mil).

Labeling:

Label as "Non-Regulated Chemical Waste - Solid".

Explicitly write: "Contains Sulfur - Do Not Compact".

Disposal Path: Incineration is preferred over landfill to destroy the organic framework and

prevent leaching.

Scenario B: Disposal of Solution Phase (Reaction Mixtures)
Applicability: Dissolved in DMF, NMP, or DCM during peptide synthesis.

Step 1: Identify the Solvent.
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If DCM (Dichloromethane) is present: Segregate into Halogenated Organic Waste.

If DMF/NMP (Dimethylformamide) is the carrier: Segregate into Non-Halogenated Organic

Waste.

Step 2: Quench Reactive Species.[1]

If DIC/Oxyma or HATU was used, ensure the reaction is quenched (add water/methanol if

compatible with waste stream rules) to prevent polymerization in the drum.

Step 3: Bulking.

Pour into the appropriate satellite accumulation container.

CRITICAL: Do not fill >90%. Leave headspace for potential off-gassing.

Scenario C: Contaminated Debris (Sharps, Syringes, Vials)[2]
Trace Residues: Empty vials (<3% remaining) are often considered "RCRA Empty" in the

US.

Protocol:

Glass Vials: Triple rinse with solvent (add rinse to Liquid Waste), then dispose of glass in

"Broken Glass/Sharps" container.

Syringes/Filters: Dispose of in rigid Biohazard/Chemical Sharps containers. Do not recap

needles.

Visualization: Logic & Segregation
Figure 1: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream based on its

physical state and solvent carrier.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.geotechenv.com/Reference_Pages/chemical_compatibility_table.pdf
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fmoc-N-Me-D-Met-OH
Waste

Physical State?

Solid (Powder)

Powder

Liquid (Solution)

Dissolved

Pure/Expired? Solvent Type?

Non-Regulated
Chemical Waste

Yes

Halogenated Waste
(e.g., DCM)

Contains DCM/CHCl3

Non-Halogenated Waste
(e.g., DMF, NMP)

DMF/MeOH/Ether

Click to download full resolution via product page

Caption: Decision matrix for categorizing Fmoc-N-Me-D-Met-OH waste streams based on

physical state and solvent composition.

Figure 2: The Methionine Oxidation Risk (Segregation Logic)
Why segregation from oxidizers is non-negotiable for Methionine derivatives.
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Caption: Mechanistic pathway showing the risk of mixing Methionine derivatives with strong

oxidizers.

Regulatory Framework (US/EU Context)
USA (RCRA): Fmoc-N-Me-D-Met-OH is not P-listed or U-listed. However, if dissolved in

Dichloromethane, the waste carries the U080 code. If dissolved in Methanol, it carries U154

(ignitable).

EU (CLP): Ensure compliance with European Waste Catalogue (EWC) codes.

16 05 06: Laboratory chemicals, consisting of or containing hazardous substances (if

mixed with solvents).

16 05 09: Discarded chemicals other than those mentioned in 16 05 06, 16 05 07 or 16 05

08.

Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust generation. Place in a sealed container.

Ventilate the area.[1][3][4][5][6]

Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if

the solvent is flammable.

Skin Contact: Wash with soap and water.[3][4][5][6][7][8] Fmoc amino acids are generally

mild irritants, but the solvent is usually the primary hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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